N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-methylbenzamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-methylbenzamide
• InChI: InChI=1S/C21H22N2O4/c1-13-5-4-6-14(11-13)20(24)22-10-9-15-12-16-17(26-2)7-8-18(27-3)19(16)23-21(15)25/h4-8,11-12H,9-10H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: GHMNNORORFXYTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)OC)OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• CAS No.: 851404-09-6

Description

N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-methylbenzamide is a useful research compound. Its molecular formula is C21H22N2O4 and its molecular weight is 366.417. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis of quinoline derivatives due to their importance as intermediates for pharmaceutically active compounds. For instance, a study detailed the practical and large-scale synthesis of rac-(3S,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester, showcasing an efficient synthesis method feasible for manufacturing (Bänziger, M., Cercus, J., Stampfer, W., & Sunay, U., 2000). Similarly, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines was investigated for their potent cytotoxic properties, with some derivatives demonstrating significant growth inhibitory properties against various cancer cell lines (Deady, L., Rodemann, T., Zhuang, L., Baguley, B., & Denny, W., 2003).

Biological Activities

The psycho- and neurotropic profiling of novel quinoline derivatives has been a subject of interest, with studies identifying compounds that exhibit specific sedative effects and anti-amnesic activity, as well as potent anti-anxiety actions (Podolsky, I., Shtrygol’, S., & Zubkov, V. O., 2017). These findings highlight the potential of quinoline derivatives in developing new psychoactive drugs.

Optical and Electronic Applications

In addition to biological applications, quinoline derivatives have been explored for their potential in optical and electronic applications. For example, the design, fabrication, and optical characterizations of a novel quinoline carboxylate moiety were studied for photodiode applications, demonstrating the material's potential for use in manufacturing organic photodiodes (Elkanzi, N. A. A., Farag, A., Roushdy, N., & Mansour, A., 2020).